4-Chloro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%

• IUPAC Name: 4-chloro-2-[3-(methanesulfonamido)phenyl]benzoic acid
• InChI: InChI=1S/C14H12ClNO4S/c1-21(19,20)16-11-4-2-3-9(7-11)13-8-10(15)5-6-12(13)14(17)18/h2-8,16H,1H3,(H,17,18)
• InChI Key: XMPSRTXOXMUNGY-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)C2=C(C=CC(=C2)Cl)C(=O)O
• Molecular Formula: C14H12ClNO4S
• DSSTOX Substance ID: DTXSID60692081
• Molecular Weight: 325.8 g/mol
• CAS RN: 1261917-52-5

Description

4-Chloro-2-(3-methylsulfonylaminophenyl)benzoic acid, or 4-Cl-MPA, is a type of benzoic acid derivative that has gained increasing attention in recent years due to its wide range of applications in scientific research. It is a powerful inhibitor of several enzymes, including cyclooxygenase-2 (COX-2), and has been used to study the biochemical and physiological effects of enzyme inhibition.

Scientific Research Applications

4-Cl-MPA is widely used in scientific research due to its ability to inhibit several enzymes, including cyclooxygenase-2 (4-Chloro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%). It has been used to study the biochemical and physiological effects of enzyme inhibition, as well as to study the effects of various drugs on the enzyme. Additionally, 4-Cl-MPA has been used as a tool to study the structure and function of various proteins, as well as to study the effects of various mutations on protein function.

Mechanism of Action

4-Cl-MPA works by binding to the active site of the enzyme, blocking the enzyme’s ability to catalyze its reaction. This inhibition of the enzyme’s activity results in the desired biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4-Cl-MPA depend on the enzyme that it is inhibiting. For example, 4-Cl-MPA has been shown to inhibit the activity of the enzyme cyclooxygenase-2 (4-Chloro-2-(3-methylsulfonylaminophenyl)benzoic acid, 95%), resulting in the inhibition of the production of prostaglandins. This inhibition of prostaglandin production results in the inhibition of inflammation and pain.

Advantages and Limitations for Lab Experiments

4-Cl-MPA has several advantages for laboratory experiments. It is relatively easy to synthesize, and is highly specific for its target enzyme. Additionally, it can be used in a variety of experimental setups, including cell-based assays and biochemical assays. However, 4-Cl-MPA has several limitations. It is not very stable, and must be stored at low temperatures to prevent degradation. Additionally, it has limited solubility in aqueous solutions, making it difficult to use in certain experiments.

Future Directions

There are several potential future directions for the use of 4-Cl-MPA in scientific research. For example, it could be used to study the effects of various drugs on the activity of various enzymes, or to study the effects of various mutations on protein function. Additionally, it could be used to study the effects of various environmental factors on enzyme activity. Finally, it could be used to study the effects of various drugs on the production of various proteins.

Synthesis Methods

4-Cl-MPA is typically synthesized through a two-step process. The first step involves the reaction of 4-chlorobenzoic acid with 3-methylsulfonylaminophenylboronic acid in the presence of a palladium catalyst. This reaction yields the desired 4-Cl-MPA along with several other byproducts. The second step involves the purification of the 4-Cl-MPA from the reaction mixture through a series of chromatography steps.